Cas no 133550-30-8 (AG490)

AG490 structure

Product Name:AG490

CAS No:133550-30-8

MF:C₁₇H₁₄N₂O₃

MW:294.304664134979

MDL:MFCD28010047

CID:155434

PubChem ID:253661829

Update Time:2025-04-19

AG490 Chemical and Physical Properties

Names and Identifiers

- N-Benzyl-2-cyano-3-(3,4-dihydroxyphenyl)acrylamide
- AG-490 (Tyrphostin B42)
- Tyrphostin AG 490
- (E)-N-Benzyl-2-cyano-3-(3,4-dihydroxyphenyl)acrylamide
- 2-Propenamide,2-cyano-3-(3,4-dihydroxyphenyl)-N-(phenylmethyl)-, (2E)-
- AG 490
- AG-490
- (E)-N-benzyl-2-cyano-3-(3,4-dihydroxyphenyl)prop-2-enamide
- AG490,AG-490
- 2-Cyano-3-(3,4-dihydroxyphenyl)-N-(benzyl)-2-propenamide
- 2-Cyano-3-(3,4-dihydroxyphenyl)-N-(phenylmethyl)-2-propenamide
- (2E)-2-Cyano-3-(3,4-dihydroxyphenyl)-N-(phenylmethyl)-2-propenamide
- TYRPHOSTIN B42
- TYROPHOSTIN AG490
- bis-tyrphostin B42
- AG 490 (Tyrphostin AG 490)
- Tyrphostin AG 490 AG 490
- Zinc02557947
- AG 490, >=98%
- AG490
- Tyrphostin AG490
- alpha-Cyano-(3,4-dihydroxy)-N-benzylcinnamide
- (2E)-N-benzyl-2-cyano-3-(3,4-dihydroxyphenyl)prop-2-enamide
- SMR001230665
- 2-C
- SR-01000076153-1
- EI-272
- Tyrphostin B42 (AG-490)
- NCGC00024576-02
- SR-01000076153-3
- NCGC00016014-04
- 133550-30-8
- 2-PROPENAMIDE, 2-CYANO-3-(3,4-DIHYDROXYPHENYL)-N-(PHENYLMETHYL)-, (2E)-
- AC-36794
- DTXSID5040960
- BCPP000424
- BRD-K47105409-001-05-3
- 134036-52-5
- (E)-2-CYANO-3-(3,4-DIHYDROPHENYL)-N-(PHENYLMETHYL)-2-PROPENAMIDE
- SCHEMBL93682
- T 3434
- NCGC00016014-07
- HY-107459
- MLS002153172
- SDCCGSBI-0051133.P003
- BCP9000246
- NCGC00024576-04
- IDI1_033866
- NS00116330
- SMP2_000154
- (E)-N-Benzyl-2-cyano-3-(3,4-dihydro
- LP01166
- n-benzyl-3,4-dihydroxy-benzylidenecyanoacetamide
- NCGC00016014-06
- C4UD8F8XJY
- Tyrphostin,AG490
- NCGC00024576-06
- HMS3229M15
- HMS2231N13
- HMS3678G11
- C72336
- HMS3402F18
- tyrphostin AG-490
- A-Cyano-(3,4-dihydroxy)-N-benzylcinnamide
- MFCD00236452
- (E)-N-Benzyl-2-cyano-3-(3,4-dihydroxyphenyl)acrylamideAG 490
- EU-0101166
- T2962
- NCGC00016014-02
- NCGC00016014-01
- CHEBI:131968
- SW219272-1
- EX-A118
- BS-15205
- xy-phenyl)-acrylamide
- AKOS015888137
- HMS1361F18
- Lopac0_001166
- HMS1791F18
- Tyrphostin AG 490, solid
- Tocris-0414
- CS-0028548
- HMS3414G11
- CHEMBL56543
- s1143
- NCGC00016014-10
- (E)-2-Cyano-3-(3,4-dihydrophenyl)-N -(phenylmethyl)-2-propenamide
- BSPBio_001396
- BMK1-D1
- CCG-100629
- NCGC00024576-05
- NCGC00016014-05
- C17H14N2O3
- Tyrphostin deriv. 42
- AG490;Tyrphostin AG490; Tyrphostin B42
- SR-01000076153
- BDBM4313
- NCGC00016014-09
- NCGC00024576-03
- Q27074341
- BiomolKI_000025
- Lopac-T-3434
- (E/Z)-AG490
- GTPL5916
- HMS1989F18
- HB1424
- J-500741
- NCGC00024576-01
- NCGC00016014-03
- BiomolKI2_000033
- MLS006011256
- EX-A464
- Zinc02557947 , Tyrphostin AG 490 , AG 490 , AG-490 , Tyrphostin B42
- SDCCGSBI-0051133.P007
- BRD-K47105409-001-15-2
- BRD-K47105409-001-14-5
- AG490?
- TUCIOBMMDDOEMM-RIYZIHGNSA-N
- BRD-K47105409-001-13-7
- AG-490 (Tyrphostin B42; zinc0255794)
- MDL： MFCD28010047
- Inchi： 1S/C17H14N2O3/c18-10-14(8-13-6-7-15(20)16(21)9-13)17(22)19-11-12-4-2-1-3-5-12/h1-9,20-21H,11H2,(H,19,22)/b14-8+
- InChI Key： TUCIOBMMDDOEMM-RIYZIHGNSA-N
- SMILES： OC1=C(C=CC(=C1)/C=C(\C#N)/C(NCC1C=CC=CC=1)=O)O

Computed Properties

Exact Mass: 294.10000
Monoisotopic Mass: 294.10044231g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 460
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 93.4
Surface Charge: 0
Tautomer Count: 29

Experimental Properties

Color/Form: Yellow solid
Density: 1.337
Melting Point: 215°C(lit.)
Boiling Point: 615.2°C at 760 mmHg
Solubility: ethanol: 5 mg/mL
PSA: 93.35000
LogP: 2.71208
Solubility: Soluble in ethanol

AG490 Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H301-H315-H319
Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
Hazardous Material transportation number：UN2811 - class 6.1 - PG 3 - EHS - Toxic solids, organic, n.o.s., HI: all
WGK Germany：3
Hazard Category Code： 25-50
Safety Instruction： S26; S36
RTECS：UC6316197
Hazardous Material Identification：
HazardClass：6.1
PackingGroup：III
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R36/37/38

AG490 Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

AG490 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
DC Chemicals	DC2096-100 mg	AG490	133550-30-8	>98%	100mg	$200.0	2022-03-01
DC Chemicals	DC2096-250 mg	AG490	133550-30-8	>98%	250mg	$400.0	2022-03-01
DC Chemicals	DC2096-1 g	AG490	133550-30-8	>98%	1g	$800.0	2022-03-01
BAI LING WEI Technology Co., Ltd.	597344-5MG	AG-490, 99%, an inhibitor of EGFR	133550-30-8	99%	5MG	¥ 210	2021-07-08
BAI LING WEI Technology Co., Ltd.	597344-25MG	AG-490, 99%, an inhibitor of EGFR	133550-30-8	99%	25MG	￥ 337	2022-04-26
BAI LING WEI Technology Co., Ltd.	597344-100MG	AG-490, 99%, an inhibitor of EGFR	133550-30-8	99%	100MG	￥ 1131	2022-04-26
TRC	T947955-5mg	Tyrphostin B42	133550-30-8		5mg	$64.00	2023-05-17
TRC	T947955-10mg	Tyrphostin B42	133550-30-8		10mg	$92.00	2023-05-17
MedChemExpress	HY-12000-10mM*1mLinDMSO	AG490	133550-30-8	99.97%	10mM*1mLinDMSO	￥500	2023-07-26
MedChemExpress	HY-12000-10mg	AG490	133550-30-8	99.97%	10mg	￥371	2024-05-25

AG490 Production Method

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Cas no 133550-30-8 (AG490)

AG490 Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

AG490 Security Information

AG490 Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

AG490 Pricemore >>

AG490 Production Method

AG490 Related Literature

Related Categories

133550-30-8 (AG490) Related Products